Cas no 15052-28-5 (2,6-Di-tert-butyl-p-benzoquinone-4-oxime)

• Product Name: 2,6-Di-tert-butyl-p-benzoquinone-4-oxime
• CAS No: 15052-28-5
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD00135757
• CID: 87475
• PubChem ID: 70383
• Update Time: 2025-04-18

2,6-Di-tert-butyl-p-benzoquinone-4-oxime Chemical and Physical Properties

Names and Identifiers

• 2,6-Di-tert-butyl-p-benzoquinone-4-oxime
• 2,6-di-t-butyl-p-benzoquinone-4-oxime
• 2,6-di-tert-butyl-1,4-benzoquinone monooxime
• 2,6-di-tert-butyl-1,4-benzoquinone-4-monoxime
• 2,6-Di-tert-butyl-4-hydroxyimino-2,5-cyclohexadien-1-one
• 2,6-di-tert-butylcyclohexa-2,5-dien-1,4-dione-4-oxime
• 2,6-di-tert-butyl-cyclohexadienonyl-4-oxime
• 2,6-DI-TERT-BUTYL-[1,4]BENZOQUINONE MONOOXIME
• 2,6-Di-tert-butyl-[1,4]-benzoquinone monooximes
• 2,6-Di-tert-butyl-4-(hydroxyimino)-2,5-cyclohexadien-1-one
• 2,6-DI-TERT-BUTYL-P-BENZOQUINONE-4-OXIME, 98+%
• EINECS 213-470-9
• 2,6-Di-tert-butyl-4-nitrosophenol
• 4-nitroso-2,6-di-t-butyl-phenol
• 2,6-Di(tert-butyl)-4-nitrosophenol
• 4-hydroxy-5-isopropyl-2-methyl-benzenesulfonic acid; piperazine
• 2,6-Ditert-butyl-4-nitrosophenol
• FXYZTGVHLFVVNN-UHFFFAOYSA-N
• NS00040449
• 2,6-Bis(1,1-dimethylethyl)-4-nitrosophenol
• AKOS002221428
• BRN 1881205
• 2,6-Ditert-butylbenzo-1,4-quinone 4-oxime
• CBDivE_003144
• 2,6-Di-tert-butyl-p-nitrosophenol
• 955-03-3
• 2,6-Di-tert-butyl-4-(hydroxyimino)cyclohexa-2,5-dienone
• 2,6-di-t-butyl-4-nitrosophenol
• ACF3THM268
• MFCD00026290
• 2,6-di-t-butyl-1,4-benzoquinone 4-oxime
• DTXSID7061350
• NSC-677540
• LS-04492
• Phenol, 2,6-di-tert-butyl-4-nitroso-
• AKOS001573843
• FT-0610525
• Phenol,2,6-bis(1,1-dimethylethyl)-4-nitroso-
• NSC677540
• HMS1577N21
• 2,6-ditert-butyl-4-nitroso-phenol
• 2,6-ditert.butyl-4-nitrosophenol
• SCHEMBL7188296
• FT-0610730
• 15052-28-5
• Phenol, 2,6-bis(1,1-dimethylethyl)-4-nitroso-
• 4-nitroso-2,6-di-tert-butylphenol
• 2,6-di tert.butyl-4-nitrosophenol
• Quinone-4-oxime, 2,6-di-t-butyl-
• 3,5-dihydroxy-4,6,7-trimethoxyflavone
• Q65653351
• SCHEMBL1031030
• 2,6-Ditert-butylbenzo-1,4-quinone 4-oxime #
• ALBB-014268
• DB-057587
• AE-848/30539005
• STK973257

• MDL： MFCD00135757
• Inchi： 1S/C14H21NO2/c1-13(2,3)10-7-9(15-17)8-11(12(10)16)14(4,5)6/h7-8,16H,1-6H3
• InChI Key： JLOKPJOOVQELMO-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(C)(C)C)N=O)C(C)(C)C
• BRN： 1966406

Computed Properties

• Exact Mass: 235.15700
• Monoisotopic Mass: 235.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1g/cm3
• Melting Point: 218-220°C
• Boiling Point: 316.6°Cat760mmHg
• Flash Point: 145.3°C
• Refractive Index: 1.503
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 49.66000
• LogP: 3.34430

2,6-Di-tert-butyl-p-benzoquinone-4-oxime Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids